Cas no 2097982-40-4 (1-(3-Azidoazetidin-1-yl)-3-cyclopentylpropan-1-one)

• Product Name: 1-(3-Azidoazetidin-1-yl)-3-cyclopentylpropan-1-one
• CAS No: 2097982-40-4
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• CID: 4772121
• Update Time: 2025-08-03

1-(3-Azidoazetidin-1-yl)-3-cyclopentylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-azidoazetidin-1-yl)-3-cyclopentylpropan-1-one
• 1-(3-Azidoazetidin-1-yl)-3-cyclopentylpropan-1-one

• Inchi： 1S/C11H18N4O/c12-14-13-10-7-15(8-10)11(16)6-5-9-3-1-2-4-9/h9-10H,1-8H2
• InChI Key： PJQGNVXUMMMTLM-UHFFFAOYSA-N
• SMILES： O=C(CCC1CCCC1)N1CC(C1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 222.14806121 g/mol
• Monoisotopic Mass: 222.14806121 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 34.7
• Molecular Weight: 222.29

Additional information on 1-(3-Azidoazetidin-1-yl)-3-cyclopentylpropan-1-one

Professional Introduction to Compound with CAS No. 2097982-40-4 and Product Name: 1-(3-Azidoazetidin-1-yl)-3-cyclopentylpropan-1-one

The compound identified by the CAS number 2097982-40-4 and the product name 1-(3-Azidoazetidin-1-yl)-3-cyclopentylpropan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable potential in drug discovery and development, particularly in the context of modulating biological pathways relevant to human health and disease. The unique structural features of this molecule, including its azetidine ring and azido functional group, make it a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that can serve as intermediates or lead compounds for therapeutic applications. The azetidine core in this molecule is particularly noteworthy, as it is a privileged scaffold that has been extensively studied for its pharmacological properties. Azetidines are known for their ability to interact with various biological targets, including enzymes and receptors, making them valuable candidates for drug design. The presence of the azido group further enhances the synthetic utility of this compound, providing a handle for introducing additional functionalities through nucleophilic substitution reactions.

The cyclopentylpropanone moiety in the molecular structure contributes to the overall steric and electronic properties of the compound. This feature can influence both its solubility and its interaction with biological targets. The combination of these structural elements suggests that this compound may exhibit unique pharmacological profiles, which could be exploited in the development of new therapeutic agents. For instance, derivatives of this compound have shown promise in preclinical studies as potential inhibitors of certain kinases or other enzymes involved in inflammatory pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. By leveraging these tools, scientists have been able to identify potential binding modes of 1-(3-Azidoazetidin-1-yl)-3-cyclopentylpropan-1-one with target proteins, providing insights into its mechanism of action. These studies have highlighted the compound's potential as a scaffold for further optimization towards higher efficacy and selectivity.

One particularly exciting aspect of this compound is its potential application in the development of vaccines or immunomodulatory therapies. The azido group can be readily converted into other functional groups, such as amides or carboxylic acids, which are commonly used in vaccine adjuvants or immunoregulatory molecules. Additionally, the azetidine ring has been shown to enhance membrane permeability when incorporated into drug candidates, potentially improving their bioavailability.

The synthesis of 1-(3-Azidoazetidin-1-yl)-3-cyclopentylpropan-1-one involves a multi-step process that requires careful optimization to ensure high yields and purity. Key steps include the formation of the azetidine ring through cycloaddition reactions and subsequent functionalization with the azido group. Advances in synthetic methodologies have made it possible to carry out these transformations under mild conditions, minimizing side reactions and improving overall efficiency.

In conclusion, the compound with CAS number 2097982-40-4 and product name 1-(3-Azidoazetidin-1-yl)-3-cyclopentylpropan-1-one represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features, combined with its synthetic accessibility, make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new biological targets and mechanisms, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.